Cas no 1807438-44-3 (2-(3-Chloropropanoyl)-4-methylcinnamic acid)

• Product Name: 2-(3-Chloropropanoyl)-4-methylcinnamic acid
• CAS No: 1807438-44-3
• MF: C₁₃H₁₃ClO₃
• MW: 252.693523168564
• CID: 5000964
• Update Time: 2025-05-23

2-(3-Chloropropanoyl)-4-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-4-methylcinnamic acid

• Inchi： 1S/C13H13ClO3/c1-9-2-3-10(4-5-13(16)17)11(8-9)12(15)6-7-14/h2-5,8H,6-7H2,1H3,(H,16,17)/b5-4+
• InChI Key： SOPLIHYOVQGCGA-SNAWJCMRSA-N
• SMILES： ClCCC(C1C=C(C)C=CC=1/C=C/C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4

Additional information on 2-(3-Chloropropanoyl)-4-methylcinnamic acid

2-(3-Chloropropanoyl)-4-methylcinnamic acid (CAS No. 1807438-44-3): A Comprehensive Overview

The compound 2-(3-Chloropropanoyl)-4-methylcinnamic acid, identified by the CAS registry number 1807438-44-3, is an organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of α,β-unsaturated carboxylic acids, specifically a substituted cinnamic acid derivative. Its structure consists of a cinnamic acid backbone with a substituent at the γ-position of the acryloyl group, which is a chloroalkyl chain (specifically, a 3-chloropropanoyl group). This substitution introduces unique electronic and steric properties, making it a valuable molecule for research and development in fields such as drug discovery, material science, and agrochemicals.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(3-Chloropropanoyl)-4-methylcinnamic acid through various methodologies. One notable approach involves the coupling reaction between the corresponding aldehyde and a chlorinated propionic acid derivative under mild conditions. This method not only ensures high yield but also preserves the stereochemistry of the molecule, which is critical for its biological activity. The synthesis process has been optimized to minimize environmental impact, aligning with the growing demand for sustainable chemical practices.

The molecular structure of 2-(3-Chloropropanoyl)-4-methylcinnamic acid plays a pivotal role in its reactivity and functionality. The presence of the chloroalkyl group introduces electron-withdrawing effects, which enhance the electrophilic character of the α,β-unsaturated system. This feature makes the compound highly reactive towards nucleophilic additions and conjugate additions, which are fundamental reactions in organic synthesis. Additionally, the methyl group at the γ-position contributes to steric hindrance, influencing both the regioselectivity and stereoselectivity of reactions involving this compound.

Recent studies have highlighted the potential of 2-(3-Chloropropanoyl)-4-methylcinnamic acid as a precursor for bioactive molecules. For instance, researchers have explored its use in synthesizing anti-inflammatory agents by incorporating it into more complex molecular frameworks. The compound's ability to undergo Michael addition reactions has been exploited to construct heterocyclic compounds with promising pharmacological profiles. Furthermore, its application in polymer chemistry has been investigated, where it serves as a building block for functional polymers with tailored properties such as UV resistance and improved mechanical strength.

In terms of spectroscopic characterization, 2-(3-Chloropropanoyl)-4-methylcinnamic acid exhibits distinct absorption bands in UV-Vis spectroscopy due to its conjugated system. The presence of the chloroalkyl group shifts these bands to longer wavelengths, indicating increased conjugation length. This property is advantageous in applications requiring light absorption in specific regions of the spectrum, such as in photovoltaic materials or sensors.

The toxicological profile of 2-(3-Chloropropanoyl)-4-methylcinnamic acid has also been studied to assess its safety for industrial and biomedical uses. Initial findings suggest that it exhibits low acute toxicity when administered at typical working concentrations. However, further long-term studies are required to fully understand its potential effects on human health and the environment.

In conclusion, 2-(3-Chloropropanoyl)-4-methylcinnamic acid (CAS No. 1807438-44-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.